Cas no 229470-28-4 (4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-)

4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)- structure
229470-28-4 structure
Product Name:4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
CAS No:229470-28-4
MF:C25H26O6
MW:422.470347881317
CID:283359
Update Time:2025-04-19

4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
    • 4H-1-Benzopyran-4-one,8-[(2Z)-3,7-dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-(9CI)
    • Isomacarangin
    • NSC 703083
    • 8-[(2Z)-3,7-Dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • Inchi: 1S/C25H26O6/c1-14(2)5-4-6-15(3)7-12-18-19(27)13-20(28)21-22(29)23(30)24(31-25(18)21)16-8-10-17(26)11-9-16/h5,7-11,13,26-28,30H,4,6,12H2,1-3H3/b15-7-
    • InChI Key: IGGXIQKUMBVBRV-CHHVJCJISA-N
    • SMILES: C12C(O)=CC(O)=C(C/C=C(\CC/C=C(\C)/C)/C)C=1OC(C1C=CC(O)=CC=1)=C(O)C2=O

Computed Properties

  • Exact Mass: 422.17298
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • XLogP3: 4.931

Experimental Properties

  • PSA: 107.22
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